Cas no 1807218-66-1 (2-Aminomethyl-3-cyano-4-methylbenzoic acid)

• Product Name: 2-Aminomethyl-3-cyano-4-methylbenzoic acid
• CAS No: 1807218-66-1
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4946678
• Update Time: 2025-05-19

2-Aminomethyl-3-cyano-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-3-cyano-4-methylbenzoic acid

• Inchi： 1S/C10H10N2O2/c1-6-2-3-7(10(13)14)9(5-12)8(6)4-11/h2-3H,5,12H2,1H3,(H,13,14)
• InChI Key： QCNMFIKXEAYAMZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C)C(C#N)=C1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: -1.9
• Topological Polar Surface Area: 87.1

Additional information on 2-Aminomethyl-3-cyano-4-methylbenzoic acid

Introduction to 2-Aminomethyl-3-cyano-4-methylbenzoic acid (CAS No. 1807218-66-1) and Its Emerging Applications in Chemical and Pharmaceutical Research

2-Aminomethyl-3-cyano-4-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807218-66-1, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound, characterized by its structural motif of a benzoic acid derivative, features both an amino group and a cyano substituent, making it a valuable intermediate in the development of various bioactive molecules. The presence of these functional groups imparts unique reactivity, enabling its application in diverse synthetic pathways and biological assays.

The benzoic acid core is a well-documented scaffold in medicinal chemistry, renowned for its role in the synthesis of drugs, agrochemicals, and specialty chemicals. The introduction of a cyano group at the 3-position enhances the electrophilicity of the aromatic ring, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures. Additionally, the methyl group at the 4-position influences the electronic properties of the ring, thereby modulating its reactivity and solubility characteristics.

2-Aminomethyl-3-cyano-4-methylbenzoic acid has emerged as a key intermediate in the synthesis of novel pharmacophores. Recent studies have highlighted its utility in developing small-molecule inhibitors targeting various biological pathways. For instance, researchers have leveraged this compound to design inhibitors of enzymes involved in cancer metabolism, demonstrating its potential as a lead compound in oncology drug discovery. The amino and cyano functionalities provide handles for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility, bioavailability, and target specificity.

The pharmaceutical industry has shown particular interest in 2-Aminomethyl-3-cyano-4-methylbenzoic acid due to its structural similarity to known therapeutic agents. Its incorporation into drug candidates has led to compounds with enhanced binding affinity and reduced off-target effects. In particular, derivatives of this scaffold have been investigated for their anti-inflammatory and analgesic properties, with preliminary results suggesting promising activity in preclinical models. These findings underscore the importance of exploring structurally diverse benzoic acid derivatives as potential therapeutic agents.

In synthetic chemistry, 2-Aminomethyl-3-cyano-4-methylbenzoic acid serves as a building block for more complex heterocyclic systems. The cyano group can be reduced to a carboxylate or converted into an amide or ester, expanding its utility in constructing peptidomimetics and other biologically relevant molecules. Furthermore, the amino group allows for amide bond formation, enabling the creation of conjugates that combine multiple pharmacophores into a single entity. Such strategies are increasingly employed in drug development to achieve synergistic effects or improved pharmacokinetic profiles.

The growing interest in green chemistry has also prompted investigations into sustainable synthetic routes for compounds like 2-Aminomethyl-3-cyano-4-methylbenzoic acid. Researchers have explored catalytic methods that minimize waste and energy consumption while maintaining high yields. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce new substituents onto the benzoic acid core under mild conditions. Such advancements align with global efforts to promote environmentally friendly chemical processes.

The biological activity of 2-Aminomethyl-3-cyano-4-methylbenzoic acid has been further explored through computational modeling and high-throughput screening assays. These approaches have identified novel derivatives with enhanced potency against specific targets. For instance, virtual screening has been used to predict binding interactions between this compound and enzyme active sites, guiding experimental modifications aimed at optimizing pharmacological properties. Such integrative computational-experimental strategies are becoming indispensable tools in modern drug discovery pipelines.

The versatility of 2-Aminomethyl-3-cyano-4-methylbenzoic acid extends beyond pharmaceutical applications into materials science and agrochemical research. Its ability to participate in diverse chemical transformations makes it a valuable precursor for synthesizing dyes, polymers, and specialty chemicals. In agrochemistry, derivatives of this compound have been investigated for their potential as herbicides or fungicides due to their structural resemblance to established crop protection agents.

In conclusion,2-Aminomethyl-3-cyano-4-methylbenzoic acid (CAS No. 1807218-66-1) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for chemists engaged in drug discovery, material science, and industrial applications. As research continues to uncover new synthetic methodologies and biological functions,this benzoic acid derivative is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.